Diethyl 7-(3-methoxyphenyl)-2-methyl-5-oxo-4-(2-pyridinyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate

• Molecular Formula: C28H30N2O6
• Molecular Weight: 490.5 g/mol
• IUPAC Name: diethyl 7-(3-methoxyphenyl)-2-methyl-5-oxo-4-pyridin-2-yl-4,6,7,8-tetrahydro-1H-quinoline-3,6-dicarboxylate
• InChI: InChI=1S/C28H30N2O6/c1-5-35-27(32)22-16(3)30-21-15-19(17-10-9-11-18(14-17)34-4)23(28(33)36-6-2)26(31)25(21)24(22)20-12-7-8-13-29-20/h7-14,19,23-24,30H,5-6,15H2,1-4H3
• InChI Key: WBDABIIUOARSBV-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1C(CC2=C(C1=O)C(C(=C(N2)C)C(=O)OCC)C3=CC=CC=N3)C4=CC(=CC=C4)OC

Description

Diethyl 7-(3-methoxyphenyl)-2-methyl-5-oxo-4-(2-pyridinyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate is a chemical compound that has been widely studied in scientific research for its potential therapeutic applications. This compound belongs to a class of compounds known as quinoline derivatives, which have been found to possess a wide range of biological activities.

Mechanism of Action

The mechanism of action of Diethyl 7-(3-methoxyphenyl)-2-methyl-5-oxo-4-(2-pyridinyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate is not fully understood. However, it has been proposed that the compound exerts its biological effects by modulating various signaling pathways in the body, including the NF-κB, MAPK, and PI3K/Akt pathways.
Biochemical and Physiological Effects:
Studies have shown that Diethyl 7-(3-methoxyphenyl)-2-methyl-5-oxo-4-(2-pyridinyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate possesses a wide range of biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and to reduce oxidative stress in cells. Additionally, the compound has been shown to induce apoptosis in cancer cells and to inhibit tumor growth in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Diethyl 7-(3-methoxyphenyl)-2-methyl-5-oxo-4-(2-pyridinyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate in lab experiments is its broad range of biological activities. This makes it a useful tool for studying various cellular processes and signaling pathways. However, one of the limitations of using this compound is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research on Diethyl 7-(3-methoxyphenyl)-2-methyl-5-oxo-4-(2-pyridinyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate. One area of interest is the development of more efficient synthesis methods for the compound, which could improve its availability for research purposes. Additionally, further studies are needed to fully elucidate the mechanism of action of the compound and to identify its molecular targets in the body. Finally, there is potential for the development of new therapeutic agents based on the structure of Diethyl 7-(3-methoxyphenyl)-2-methyl-5-oxo-4-(2-pyridinyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate, which could have applications in the treatment of various diseases.

Synthesis Methods

The synthesis of Diethyl 7-(3-methoxyphenyl)-2-methyl-5-oxo-4-(2-pyridinyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate involves the reaction of 2-methyl-4-(2-pyridyl)-3,4-dihydropyrimidine-5-carboxylic acid ethyl ester with 3-methoxybenzaldehyde in the presence of a base such as potassium carbonate. The reaction proceeds via a Knoevenagel condensation followed by cyclization to form the desired product.

Scientific Research Applications

Diethyl 7-(3-methoxyphenyl)-2-methyl-5-oxo-4-(2-pyridinyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been extensively studied for its potential therapeutic applications. It has been found to possess a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties.